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KX1-004 Fact Sheet

For a quick overview, here are the key chemical and biological characteristics of KX1-004.

Property Description

CAS Number 518058-84-9 [1]

Molecular
Formula

C₁₆H₁₃FN₂O₂ [1]

Molecular
Weight

284.29 g/mol [1]

Biological
Activity

Potent and non-ATP competitive Src-protein tyrosine kinase (PTK) inhibitor (IC₅₀ =

40 μM). Protects the cochlea from noise-induced hearing loss (NIHL) [1].

Appearance White to off-white solid [1]

Research Use
Only

Not for human diagnostic or therapeutic use [1]
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Proper handling and storage are critical for experimental reproducibility and safety.

Aspect Guidelines & Precautions

General
Handling

Handle as a controlled substance; sale may be restricted in your territory. Assume all

chemicals are toxic and use personal protective equipment (PPE): lab coat, gloves, and
safety glasses [1].

Solubility Soluble in DMSO (100 mg/mL, 351.75 mM). Solution preparation requires
ultrasonication. Note: Hygroscopic DMSO can significantly impact solubility; use newly

opened containers [1].

Storage
(Powder)

-20°C (3 years) or 4°C (2 years) [1].

Storage
(Solution)

-80°C (2 years) or -20°C (1 year). Aliquot to avoid repeated freeze-thaw cycles [1].

In Vivo Experimental Application

The following methodology is adapted from published research on using KX1-004 to prevent noise-induced

hearing loss in chinchillas [2]. This can serve as a reference for your own in vivo study design.

1. Drug Preparation for In Vivo Use Prepare a stock solution of KX1-004 in DMSO. For administration,

use one of the following solvent systems to improve solubility and bioavailability [1]:

Protocol 1 (Recommended for short-term): 10% DMSO + 40% PEG300 + 5% Tween-80 + 45%
Saline. This yields a clear solution at ≥ 2.5 mg/mL.

Protocol 2 (For chronic administration > half a month): 10% DMSO + 90% Corn Oil. This yields a
clear solution at ≥ 2.5 mg/mL.

2. Animal Model & Administration

Model: Adult chinchillas (400-700 g).

Anesthesia: Use a combination of Ketamine (60 mg/kg) and Acepromazine (0.5 mg/kg) administered
intramuscularly to achieve a deep plane of anesthesia.

Route: Local cochlear delivery via round window membrane (RWM) diffusion.
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Procedure: Perform a post-auricular incision to expose the round window niche. Pipette the KX1-004
solution (e.g., 30 µM concentration) directly onto the round window membrane 30 minutes prior to
noise exposure [2].

3. Noise Exposure & Efficacy Assessment

Exposure: Subject animals to hazardous impulse noise with peak levels of 155 dB SPL [2].
Hearing Assessment: Measure auditory function using Auditory Evoked Response (ABR)

thresholds. Electrodes are surgically implanted in the Inferior Colliculus (IC) for recording. Test
frequencies typically range from 0.5 to 8 kHz [2].

Histological Analysis: After sacrifice, quantify Outer Hair Cell (OHC) loss on the cochlear basilar
membrane to assess protective efficacy. Ears treated with KX1-004 show significantly less noise-

induced temporary threshold shift (TTS), permanent threshold shift (PTS), and OHC loss compared to
controls [1] [2].

This experimental workflow can be visualized as follows:
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Frequently Asked Questions (FAQs)

Q1: What is the primary protective mechanism of KX1-004? A1: KX1-004 is a potent and selective

inhibitor of Src-protein tyrosine kinase (Src-PTK), which is involved in intracellular apoptotic signaling

pathways. By inhibiting Src, KX1-004 interrupts the cell death cascade triggered by noise-induced stresses
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like mechanical damage and reactive oxygen species (ROS), thereby protecting cochlear hair cells from

apoptosis [2].

Q2: Why is my KX1-004 solution precipitating, and how can I prevent it? A2: Precipitation can occur if

the stock solution is improperly prepared or if the DMSO used is old and has absorbed moisture. Always use

freshly opened, anhydrous DMSO. When preparing working solutions for in vivo studies, follow the

recommended solvent protocols (e.g., using PEG300, Tween-80, and Saline) and use sonication to aid

dissolution. Avoid introducing water into the stock DMSO solution [1].

Q3: How does KX1-004 compare to other Src inhibitors for otoprotection? A3: Research indicates that

not all Src inhibitors offer equal protection. KX1-004 has shown significant protective effects. Another

biaryl-based inhibitor, KX2-329, demonstrated similar efficacy. However, other compounds like the indole-

based KX1-141 and the ATP-competitive KX2-328 did not show statistically significant protection in the

same impulse noise model, highlighting that the protective effect is structure- and mechanism-dependent [2].

Troubleshooting Guide

Issue Potential Cause Solution

Low Compound
Solubility

Hygroscopic DMSO;
incorrect solvent

vehicle.

Use new, dry DMSO for stock. For in vivo studies, use the
recommended co-solvent systems (e.g., PEG300/Tween-

80/Saline) [1].

High Variability
in In Vivo
Results

Inconsistent RWM

application technique;
improper dosing.

Standardize the surgical procedure for drug application

onto the round window. Precisely control the volume and
concentration of the applied solution [2].

No Observed
Protective
Effect

Wrong inhibitor type
for the model; incorrect

biological target.

Confirm that your experimental model involves Src-
dependent apoptosis. Consider that ATP-competitive Src

inhibitors (e.g., KX2-328) may not be effective, while non-
competitive ones like KX1-004 are [2].

Otoprotection Signaling Pathway
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The diagram below illustrates the proposed mechanism by which KX1-004 provides protection against

noise-induced hearing loss.

Hazardous Noise Exposure

Cochlear Stress
(Mechanical, ROS)

Src-Protein Tyrosine Kinase
(Src-PTK) Activation

Apoptosis Signaling Cascade

Outer Hair Cell Loss
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(Src Inhibitor)

 Inhibits
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [KX1-004 handling precautions laboratory]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b548109#kx1-004-handling-

precautions-laboratory]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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